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Compound of Interest

Compound Name: 4-(Hydroxymethyl)picolinic acid

Cat. No.: B1592660 Get Quote

Introduction: A Bifunctional Building Block with
Untapped Potential
In the landscape of modern organic synthesis, the strategic design of molecular scaffolds that

offer multiple points for diversification is of paramount importance. 4-
(Hydroxymethyl)picolinic acid, a heterocyclic compound featuring a pyridine-2-carboxylic

acid backbone appended with a 4-(hydroxymethyl) group, represents a highly versatile and

increasingly valuable synthon for chemists in pharmaceutical and materials science research.

Its intrinsic bifunctionality, combining a nucleophilic alcohol and a carboxylic acid capable of a

wide array of transformations, all positioned on a privileged pyridine ring, renders it an ideal

starting material for the construction of complex molecular architectures.

This application note provides a comprehensive guide to the practical use of 4-
(hydroxymethyl)picolinic acid in organic synthesis. We will delve into its reactivity, offering

detailed, field-proven protocols for key transformations including esterification, halide

substitution, oxidation, and etherification. Furthermore, we will explore its application as a

cornerstone in the synthesis of sophisticated ligands for catalysis and as a foundational

element in the development of bioactive molecules, underscoring its significance for

researchers, scientists, and drug development professionals.
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4-(Hydroxymethyl)picolinic acid is commercially available as a white to off-white crystalline

powder.[1] Its key properties are summarized in the table below.

Property Value Reference

Molecular Formula C₇H₇NO₃ [1]

Molecular Weight 153.14 g/mol [1]

Appearance White crystalline powder [1]

Purity ≥98% (Reagent Grade)

Storage Inert atmosphere, 2–8 °C [1]

Safety and Handling: As with all laboratory chemicals, appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when

handling 4-(hydroxymethyl)picolinic acid. It is advisable to work in a well-ventilated fume

hood. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Core Synthetic Transformations and Protocols
The unique arrangement of the carboxylic acid and hydroxymethyl groups on the pyridine ring

allows for a range of selective and versatile chemical modifications. The electron-withdrawing

nature of the pyridine nitrogen influences the reactivity of both functional groups.

Protocol 1: Synthesis of Methyl 4-
(chloromethyl)picolinate - A Key Intermediate
A common and highly useful transformation involves the simultaneous esterification of the

carboxylic acid and chlorination of the hydroxymethyl group. This is efficiently achieved in a

one-pot reaction using thionyl chloride (SOCl₂) and methanol. The thionyl chloride first converts

the carboxylic acid to an acyl chloride and the alcohol to a chlorosulfite ester which then

collapses to the alkyl chloride. The subsequent addition of methanol quenches the remaining

thionyl chloride and converts the acyl chloride to the methyl ester.

Reaction Scheme:
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4-(Hydroxymethyl)picolinic Acid 1. SOCl₂, DMF (cat.)
2. Methanol Methyl 4-(chloromethyl)picolinate

4-(Hydroxymethyl)picolinic Acid
Methanol (excess)

H₂SO₄ (cat.)
Reflux

Methyl 4-(hydroxymethyl)picolinate

Methyl 4-(hydroxymethyl)picolinate
MnO₂

Dichloromethane
Room Temperature

Methyl 4-formylpicolinate

Methyl 4-(chloromethyl)picolinate
Pd Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃)
Solvent (e.g., Dioxane/H₂O)

Arylboronic Acid

Methyl 4-(arylmethyl)picolinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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